Cas no 2680866-69-5 (4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid
• CAS No: 2680866-69-5
• MF: C₁₂H₁₅NO₆S
• MW: 301.31560254097
• CID: 5635312
• PubChem ID: 165927862
• Update Time: 2025-10-18

4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290488
• 2680866-69-5
• 4-{[(tert-butoxy)carbonyl]amino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid
• 4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H15NO6S/c1-12(2,3)19-11(17)13-6-5-7(9(14)15)20-8(6)10(16)18-4/h5H,1-4H3,(H,13,17)(H,14,15)
• InChI Key： PARBAABNYNVEMG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.06200837g/mol
• Monoisotopic Mass: 301.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 130Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid

Introduction to 4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid (CAS No. 2680866-69-5)

4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid, with the chemical formula C₁₅H₁₇NO₆S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including (tert-butoxy)carbonylamino and (methoxycarbonyl), makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug development.

The CAS No. 2680866-69-5 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and use in research and industrial applications. The structural features of this molecule contribute to its potential utility in various chemical transformations, making it a subject of interest for synthetic chemists and biologists alike.

In recent years, there has been a growing focus on thiophene-based compounds due to their role in the development of novel therapeutic agents. Thiophenes are known for their ability to interact with biological targets such as enzymes and receptors, often leading to potent pharmacological effects. The specific substitution pattern in 4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid enhances its reactivity and makes it a promising building block for further derivatization.

One of the key areas where this compound has shown promise is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is a common strategy in drug design. The (tert-butoxy)carbonylamino group provides a protective function for the amine moiety, allowing for selective modifications without unwanted side reactions. This feature is particularly valuable in multi-step synthetic routes where functional group compatibility is critical.

Additionally, the (methoxycarbonyl) group contributes to the stability of the molecule under various reaction conditions. This stability is essential for maintaining the integrity of the compound during synthetic manipulations, ensuring high yields and purity in the final product. The combination of these protective groups makes 4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid a versatile intermediate for constructing more complex molecules.

Recent studies have also explored the potential applications of this compound in neurological disorders. Thiophene derivatives have been implicated in the development of drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease. The unique structural motifs present in 4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid suggest that it could serve as a precursor for novel therapeutics that interact with specific neural pathways.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their broad spectrum of biological activities. Thiophenes, with their aromaticity and ability to form multiple hydrogen bonds, offer an ideal scaffold for drug design. The presence of both protective groups enhances the compound's utility as a synthetic intermediate, allowing for precise control over functionalization.

In conclusion, 4-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)thiophene-2-carboxylic acid (CAS No. 2680866-69-5) represents a significant advancement in medicinal chemistry. Its unique structural features and functional groups make it a valuable tool for synthesizing complex molecules with potential applications in various therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to play an increasingly important role in drug development.